![molecular formula C13H21N3 B181805 4-(4-Isopropylpiperazin-1-yl)aniline CAS No. 443914-86-1](/img/structure/B181805.png)
4-(4-Isopropylpiperazin-1-yl)aniline
Overview
Description
4-(4-Isopropylpiperazin-1-yl)aniline, commonly known as IPPA, is a member of the piperazine family of compounds. It is a white crystalline solid with a melting point of approximately 80°C. IPPA is a versatile compound that has a range of applications in scientific research, including the synthesis of other compounds, as a catalyst, and as a reagent.
Scientific Research Applications
1. Corrosion Inhibitors
A study on bipyrazolic-type organic compounds, including derivatives of aniline, demonstrated their potential as corrosion inhibitors. The research conducted using density functional theory (DFT) indicated that these compounds could effectively inhibit corrosion, which is crucial in industrial applications (Wang et al., 2006).
2. Antimicrobial Activities
Synthesized molecules resembling 4-(4-Isopropylpiperazin-1-yl)aniline have been evaluated for their antimicrobial activities. Such compounds showed high activity against Mycobacterium smegmatis, highlighting their potential in developing new antimicrobial agents (Yolal et al., 2012).
3. Electroluminescent Properties
Research on compounds with structures similar to this compound explored their potential in organic light-emitting diodes (OLEDs). These compounds, due to their good thermal and morphological stabilities, exhibited high photoluminescence quantum yields, making them suitable for use in OLEDs (Jin et al., 2020).
4. Anti-Inflammatory and Anticancer Activities
A study on 3-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-N-substituted aniline derivatives, which are structurally related to this compound, revealed their potential as anti-inflammatory and anticancer agents. These findings suggest potential applications in pharmaceutical research and development (Kavitha et al., 2016).
5. Biosensor Applications
Aniline derivatives have been used in spectroelectrochemical and biosensor applications. These compounds show distinct electrochromic properties and are effective in developing biosensors, indicating their applicability in analytical chemistry and bioanalytical devices (Ayranci et al., 2015).
6. Hypoxic-Cytotoxic Agents
Research on quinoxalinecarbonitrile 1,4-di-N-oxide derivatives, which include aniline derivatives, demonstrated their potential as hypoxic-cytotoxic agents. These compounds could have applications in cancer therapy, specifically targeting hypoxic tumor cells (Ortega et al., 2000).
7. Electrochemical Synthesis Applications
A novel monomer similar to this compound was synthesized and used in electrochemical applications. The polymer derived from this monomer showed potential as a counter electrode in dye-sensitized solar cells, indicating its relevance in renewable energy technologies (Shahhosseini et al., 2016).
Properties
IUPAC Name |
4-(4-propan-2-ylpiperazin-1-yl)aniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3/c1-11(2)15-7-9-16(10-8-15)13-5-3-12(14)4-6-13/h3-6,11H,7-10,14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRLKNBUQRZOYSE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90429362 | |
Record name | 4-(4-Isopropylpiperazin-1-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90429362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
443914-86-1 | |
Record name | 4-[4-(1-Methylethyl)-1-piperazinyl]benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=443914-86-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4-Isopropylpiperazin-1-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90429362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.